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Compound of Interest

Compound Name: Bromo-dragonfly hydrochloride

Cat. No.: B131113 Get Quote

Technical Support Center: Bromo-Dragonfly
Hydrochloride
This guide provides essential safety information, handling protocols, and emergency

procedures for researchers, scientists, and drug development professionals working with

Bromo-dragonfly hydrochloride (BDF HCl). Given its extreme potency and the severe health

risks associated with exposure, strict adherence to these guidelines is mandatory.

Disclaimer: Bromo-dragonfly is a substance with high potential for severe toxicity and has been

associated with fatalities.[1][2] This product is intended for research and forensic applications

only and should be handled exclusively by trained professionals in a controlled laboratory

setting.[1][3] It is a Schedule I controlled substance in the United States and is controlled in

many other countries.[2][4]

Frequently Asked Questions (FAQs)
Q1: What is Bromo-dragonfly hydrochloride? A1: Bromo-dragonfly hydrochloride is the

salt form of Bromo-Dragonfly (BDF), a potent and long-acting hallucinogen related to the

phenethylamine family.[5][6] Its chemical name is 8-bromo-α-methyl-benzo[1,2-b:4,5-b']difuran-

4-ethanamine, monohydrochloride.[1][7] The name "Dragonfly" is derived from the

resemblance of its molecular structure to the insect.[4] It is intended for research into the

structure and activity of serotonin receptors.[4]
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Q2: What are the primary mechanisms of action for BDF? A2: Bromo-Dragonfly is a potent

agonist of the 5-HT2A serotonin receptor, which mediates its primary hallucinogenic effects.[4]

[6] It also has a high binding affinity for 5-HT2B and 5-HT2C serotonin receptors.[6][8]

Additionally, it acts as an alpha-1 agonist, which can cause intense peripheral vasoconstriction.

[4] The R-isomer is the more psychoactive and potent stereoisomer.[4][6]

Q3: What are the recommended storage conditions for Bromo-dragonfly HCl? A3: The

compound should be stored in a well-ventilated, locked-up place with the container tightly

closed.[8] For long-term stability (≥ 5 years), refer to the storage conditions listed on the

product insert, which are typically cool and dry environments.[1][7]

Q4: Is Bromo-dragonfly HCl soluble in common laboratory solvents? A4: Yes, Bromo-dragonfly

HCl is a water-soluble salt.[5] Specific solubility data is provided in Table 1 below. Always

prepare solutions in a certified chemical fume hood.

Data Presentation
Table 1: Physical and Chemical Properties

Property Value Source

Formal Name

8-bromo-α-methyl-benzo[1,2-

b:4,5-b']difuran-4-ethanamine,

monohydrochloride

[1]

Molecular Formula C₁₃H₁₂BrNO₂ • HCl [1]

Formula Weight 330.6 g/mol [1]

Appearance
White, off-white, or pink

crystalline powder
[2][5][9]

Solubility

DMF: 1 mg/mLDMSO: 5

mg/mLDMSO:PBS (pH 7.2)

(1:1): 0.5 mg/mLMethanol: 1

mg/mL

[1]

Table 2: Toxicological and Dosing Information
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Parameter Value / Description Source

Reported Dose Range 100 µg - 1,000 µg [2]

Potency

Slightly less potent than LSD;

300 times more potent than

mescaline.

[4]

Onset of Effects Delayed, up to 6 hours. [2][4]

Duration of Effects
Extremely long, can last for 2

to 3 days.
[4][10]

Symptoms of

Exposure/Overdose

Agitation, severe

hallucinations, tachycardia,

hypertension, seizures,

mydriasis (dilated pupils),

intense vasoconstriction

(potentially leading to tissue

necrosis), hyperthermia,

rhabdomyolysis, and possible

liver or kidney failure.

[4][5][9][11][12]

Troubleshooting and Emergency Guides
Q5: What personal protective equipment (PPE) is required when handling BDF HCl? A5: Due

to the compound's high potency, comprehensive PPE is mandatory. This includes:

Gloves: Impermeable and resistant gloves.[7]

Eye Protection: Chemical safety goggles or a face shield.[8]

Lab Coat: A dedicated lab coat, preferably disposable.

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[8]

If weighing powder outside of a containment hood, a properly fitted respirator is essential.

Q6: What should I do in the event of an accidental powder spill? A6:
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Evacuate: Immediately clear the area of all personnel.

Isolate: Secure the area to prevent unauthorized entry.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Clean-up: Do not dry sweep. Carefully pick up the material mechanically or gently wet the

spill with an appropriate solvent to prevent aerosolization before wiping.[7] All cleaning

materials must be treated as hazardous waste.

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Dispose: Dispose of all contaminated materials (including PPE) as hazardous chemical

waste according to your institution's guidelines.[8]

Q7: What are the immediate first aid steps for accidental exposure? A7:

General: In all cases of suspected exposure, seek immediate medical attention and call a

poison control center.[4] Supportive care is the primary treatment.[4]

Inhalation: Move the individual to fresh air immediately. If symptoms persist, consult a doctor.

[7][8]

Skin Contact: While the product is not generally considered a skin irritant on an SDS, its high

potency warrants extreme caution.[7] Wash the affected area thoroughly with soap and

water.

Eye Contact: Immediately rinse the opened eye for several minutes under running water.[7]

[8] Remove contact lenses if present and easy to do so.[8]

Ingestion: If symptoms persist after swallowing, consult a doctor immediately.[7]

Q8: What information should be provided to emergency medical personnel? A8: Provide the full

chemical name (Bromo-dragonfly hydrochloride) and any available Safety Data Sheet

(SDS). Inform them that the patient has been exposed to a highly potent 5-HT2A serotonin

receptor and alpha-1 adrenergic agonist. Key symptoms to watch for include delayed onset of

seizures, severe agitation, hallucinations, and extreme vasoconstriction.[4][13] Treatment often
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involves supportive care and high doses of benzodiazepines to manage agitation and seizures.

[4][9]

Experimental Protocols and Workflows
While specific experimental protocols are highly dependent on the research objectives, the

following represents a mandatory workflow for safely handling and preparing Bromo-dragonfly

HCl in a laboratory setting.

Detailed Methodology: Safe Solution Preparation
Pre-Experiment Setup:

Designate a specific area within a certified chemical fume hood for all BDF HCl handling.

Assemble all necessary equipment (analytical balance, weigh paper, spatulas, vials,

solvents) and PPE before retrieving the compound from storage.

Prepare a hazardous waste container for all disposable items that come into contact with

the chemical.

Weighing the Compound:

Perform all weighing of the powder within a containment device (e.g., powder-containment

hood or glove box) to prevent inhalation or contamination of the lab space.

Use dedicated, clearly labeled tools.

Handle the compound gently to avoid creating airborne dust.

Solubilization:

Add the desired solvent (see Table 1) to the vial containing the weighed BDF HCl powder.

Cap the vial securely before mixing or vortexing to ensure the compound is fully dissolved.

Post-Handling Decontamination:
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Thoroughly clean all non-disposable equipment that came into contact with BDF HCl using

an appropriate solvent or decontamination solution.

Wipe down the work surface within the fume hood.

Dispose of all contaminated disposable items (e.g., weigh paper, pipette tips, gloves) in

the designated hazardous waste container.

Personal Decontamination:

Carefully remove PPE, avoiding contact with contaminated surfaces.

Wash hands thoroughly with soap and water after the experiment is complete.[8]
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Caption: Workflow for emergency response following accidental exposure.
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Caption: Recommended workflow for safe laboratory handling of BDF HCl.
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Caption: Simplified mechanism of action for Bromo-dragonfly HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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